Cas no 2096459-08-2 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine
• CAS No: 2096459-08-2
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• MDL: MFCD13182097
• CID: 4784359
• PubChem ID: 72219036
• Update Time: 2026-02-27

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo[1,2-a]pyridine
• MB12813
• IMIDAZO[1,2-A]PYRIDIN-2-YLBORONIC ACID PINACOL ESTER
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine

• MDL： MFCD13182097
• Inchi： 1S/C13H17BN2O2/c1-12(2)13(3,4)18-14(17-12)10-9-16-8-6-5-7-11(16)15-10/h5-9H,1-4H3
• InChI Key： GKDAMYHJOCAZFN-UHFFFAOYSA-N
• SMILES： O1B(C2=CN3C=CC=CC3=N2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Topological Polar Surface Area: 35.8

Additional information on 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine

Introduction to 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine (CAS No. 2096459-08-2)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine, identified by its Chemical Abstracts Service number CAS No. 2096459-08-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This borylated imidazopyridine derivative represents a class of heterocyclic compounds that are increasingly being explored for their potential applications in drug discovery and development. The compound’s unique structural features, particularly the presence of a tetramethyl-1,3,2-dioxaborolan moiety at the 2-position of the imidazo[1,2-a]pyridine core, make it a valuable intermediate in synthetic chemistry and a promising candidate for further biochemical investigation.

The tetramethyl-1,3,2-dioxaborolan substituent is a key functional group in this molecule, providing a stable boronic ester backbone that is highly reactive in cross-coupling reactions such as Suzuki-Miyaura coupling. This reactivity is exploited in modern synthetic methodologies to construct complex molecular architectures efficiently. The imidazo[1,2-a]pyridine scaffold itself is a privileged structure in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Its fused ring system offers multiple sites for functionalization, enabling the design of molecules with tailored pharmacological properties.

In recent years, there has been a surge in the exploration of imidazopyridine derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The borylated version of imidazo[1,2-a]pyridine exemplified by CAS No. 2096459-08-2 is particularly interesting because it can be further modified through palladium-catalyzed cross-coupling reactions to introduce diverse substituents at other positions of the heterocycle. This flexibility allows chemists to fine-tune the physicochemical properties and biological efficacy of the resulting derivatives.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex drug candidates. The boronic ester functionality at the tetramethyl-1,3,2-dioxaborolan position enables efficient coupling with aryl halides or boronic acids under mild conditions, facilitating the construction of polycyclic systems with intricate stereochemistry. Such transformations are crucial in medicinal chemistry for generating molecules with enhanced binding affinity and selectivity towards therapeutic targets.

Recent advances in computational chemistry have also highlighted the importance of CAS No. 2096459-08-2 in drug design. Molecular modeling studies suggest that this compound can adopt multiple conformations that are favorable for binding to biological macromolecules. The presence of both nitrogen and oxygen heteroatoms in its structure allows for hydrogen bonding interactions with protein surfaces, which can be critical for drug-receptor recognition. These insights have guided the rational design of next-generation inhibitors and agonists based on this scaffold.

The synthesis of 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)imidazo1,2-apyridine involves multi-step organic transformations that showcase modern synthetic techniques. The preparation typically begins with the functionalization of an appropriate precursor to introduce the imidazo[1,2-a]pyridine core followed by borylation at the 2-position using organoboron reagents. The use of protected boronic esters ensures high regioselectivity and minimizes side reactions during the coupling process.

In academic research circles,CAS No. 2096459-08-2 has been employed in several innovative studies exploring novel synthetic pathways and mechanistic insights into cross-coupling reactions. For instance, researchers have utilized this compound to develop catalytic systems that improve reaction efficiency under greener conditions. Such efforts align with global trends toward sustainable chemistry practices by reducing reliance on hazardous reagents and minimizing waste generation.

The pharmaceutical industry has also shown interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that derivatives derived from tetramethyl-substituted imidazopyridines exhibit promising biological activity across multiple disease indications. While further research is needed to fully elucidate their mechanism of action,CAS No. 2096459-08-2 serves as an important starting point for structure-based drug design initiatives aimed at developing novel therapeutics.

The chemical properties of CAS No. 2096459-08-2, including its solubility profile and stability under various conditions,are critical factors that influence its utility in synthetic applications. Solubility studies indicate that this compound exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO), tetrahydrofuran (THF), and acetonitrile but limited solubility in hydrophobic media like hexane or carbon tetrachloride (CCl₄). These characteristics must be considered when designing reaction protocols or formulating solutions for biochemical assays.

From an industrial perspective,the scalability of synthesizing CAS No. 2096459-08-2 is an important consideration for its widespread adoption in pharmaceutical manufacturing。 Advances in continuous flow chemistry have enabled more efficient production processes for borylated heterocycles like this one by improving reaction control and reducing purification times compared to traditional batch methods.

The safety profile of tetramethyl-substituted imidazopyridines, including CAS No. 2096459-08-2, has been evaluated through preliminary toxicological assessments conducted during early-stage research projects。 These studies suggest that under controlled laboratory conditions,the compound exhibits low acute toxicity when handled appropriately; however,further comprehensive safety evaluations are necessary before large-scale applications can be pursued without reservations

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